Cas no 1545372-25-5 (3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride)

• Product Name: 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride
• CAS No: 1545372-25-5
• MF: C₈H₅ClF₄O₂S
• MW: 276.635714292526
• MDL: MFCD24185503
• CID: 5244626
• PubChem ID: 115351227
• Update Time: 2025-10-28

3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 3-fluoro-5-(trifluoromethyl)-
• 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride

• MDL： MFCD24185503
• Inchi： 1S/C8H5ClF4O2S/c9-16(14,15)4-5-1-6(8(11,12)13)3-7(10)2-5/h1-3H,4H2
• InChI Key： LJNQWBRSTQLPCF-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC(C(F)(F)F)=CC(F)=C1

Additional information on 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride

Professional Introduction to 3-Fluoro-5-(trifluoromethyl)phenylmethanesulfonyl Chloride (CAS No. 1545372-25-5)

3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1545372-25-5, is a key intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both fluorine and trifluoromethyl substituents, which are known for enhancing the metabolic stability and binding affinity of drug candidates.

The significance of this compound lies in its versatility as a building block for more complex molecules. The presence of a sulfonyl chloride group makes it particularly useful for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This property is highly valued in medicinal chemistry, where rapid and efficient synthesis of novel compounds is often required.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved pharmacokinetic profiles. The fluorinated aromatic compounds, such as 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride, have emerged as a promising class of molecules due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that fluorine atoms can significantly enhance the bioavailability of drugs by reducing their metabolic degradation. This has led to the exploration of fluorinated derivatives in the development of antiviral, anticancer, and anti-inflammatory agents.

The trifluoromethyl group, in particular, is renowned for its ability to increase the lipophilicity and binding affinity of drug molecules. This modification has been strategically employed in the design of kinase inhibitors, which are critical in the treatment of various cancers. The incorporation of this group into 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride provides a scaffold that can be further functionalized to target specific enzymatic pathways.

Moreover, the sulfonyl chloride functionality allows for the formation of amide or urea bonds, which are prevalent in many bioactive molecules. This reactivity makes 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride an invaluable tool for constructing complex peptidomimetics and heterocyclic compounds. Such derivatives have shown promise in preclinical studies as potential therapeutic candidates.

The compound's unique electronic properties, influenced by the electron-withdrawing nature of both fluorine and trifluoromethyl groups, also contribute to its utility in medicinal chemistry. These properties can be exploited to fine-tune the pharmacological activity of drug candidates by modulating their interactions with biological targets.

In academic research, 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride has been utilized in various synthetic protocols aimed at developing novel therapeutic agents. For example, it has been employed in the synthesis of fluorinated sulfonamides, which exhibit potent antimicrobial and anti-inflammatory activities. The ability to introduce fluorine atoms at specific positions within the molecule allows researchers to tailor its biological effects with high precision.

The industrial application of this compound is also noteworthy. Pharmaceutical companies often rely on specialized intermediates like 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride to streamline their drug discovery processes. The efficiency and scalability of its synthesis make it a preferred choice for large-scale production runs required for clinical trials and commercialization.

The safety profile of 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 3-fluoro-5-(trifluoromethyl)phenylmethanesulfonyl chloride (CAS No. 1545372-25-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing next-generation therapeutics. As our understanding of fluorinated compounds continues to evolve, so too will their applications in medicine and beyond.